Cas no 61285-16-3 (Octanoic acid, 2-acetyl-8-bromo-2-methyl-, ethyl ester)

• Product Name: Octanoic acid, 2-acetyl-8-bromo-2-methyl-, ethyl ester
• CAS No: 61285-16-3
• MF: C₁₃H₂₃BrO₃
• MW: 307.223923921585
• CID: 485874
• PubChem ID: 71397430
• Update Time: 2025-04-19

Octanoic acid, 2-acetyl-8-bromo-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-acetyl-8-bromo-2-methyl-, ethyl ester
• ethyl 2-acetyl-8-bromo-2-methyloctanoate
• 61285-16-3
• DTXSID20818927

• Inchi： 1S/C13H23BrO3/c1-4-17-12(16)13(3,11(2)15)9-7-5-6-8-10-14/h4-10H2,1-3H3
• InChI Key： PDJKXLVCIHFGKT-UHFFFAOYSA-N
• SMILES： BrCCCCCCC(C(=O)OCC)(C(C)=O)C

Computed Properties

• Exact Mass: 306.08309
• Monoisotopic Mass: 306.08306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37